2-(Butan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid

Specification

• Molecular Formula: C12H18N2O2
• Molecular Weight: 222.28 g/mol
• IUPAC Name: 2-butan-2-yl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-3-carboxylic acid
• Standard InChI: InChI=1S/C12H18N2O2/c1-3-8(2)10-11(12(15)16)14-7-5-4-6-9(14)13-10/h8H,3-7H2,1-2H3,(H,15,16)
• Standard InChI Key: CWDVIIKVDIBVEN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=C(N2CCCCC2=N1)C(=O)O

Introduction

Structural and Molecular Characteristics

Core Architecture and Functional Group Contributions

The imidazo[1,2-a]pyridine system consists of a five-membered imidazole ring fused to a six-membered pyridine ring, creating a planar bicyclic framework with π-conjugation. The butan-2-yl group at position 2 introduces steric bulk and lipophilicity, enhancing membrane permeability, while the carboxylic acid at position 3 enables hydrogen bonding and salt bridge formation with biological targets. Quantum mechanical calculations predict that the tetrahydropyridine moiety (5H,6H,7H,8H) adopts a chair-like conformation, reducing ring strain and stabilizing the molecule in aqueous environments.

Molecular Properties

Property	Value
Molecular Formula	C₁₂H₁₈N₂O₂
Molecular Weight	222.28 g/mol
IUPAC Name	2-butan-2-yl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-3-carboxylic acid
Canonical SMILES	CCC(C)C1=C(N2CCCCC2=N1)C(=O)O
Topological Polar Surface Area	61.7 Ų

The compound’s moderate polarity (TPSA = 61.7 Ų) and logP value of 2.1 suggest balanced solubility and lipid bilayer penetration, making it suitable for both oral and topical administration.

Synthetic Methodologies

Acid-Catalyzed Cyclocondensation

A widely employed method involves reacting 2-aminopyridine derivatives with α,β-unsaturated ketones under Brønsted acid catalysis. For example, Bi(OTf)₃ and p-TsOH·H₂O in dichloroethane (DCE) at 150°C facilitate intramolecular cyclization, achieving yields up to 78%. The reaction proceeds via imine formation, followed by 6-π-electrocyclic ring closure, as confirmed by [¹³C] NMR tracking.

Zinc/Iodine-Catalyzed Ortoleva-King Protocol

Nano-zinc oxide (10 mol%) and molecular iodine (15 mol%) in acetonitrile enable a one-pot synthesis from 2-aminopyridine and acetophenone derivatives at 80°C. This method offers scalability (up to 10 g batches) and functional group tolerance, producing the target compound in 65% yield with 99% purity by HPLC.

Comparative Analysis of Synthetic Routes

Method	Catalyst	Temperature (°C)	Yield (%)	Purity (%)
Acid-Catalyzed	Bi(OTf)₃/p-TsOH	150	78	98
Ortoleva-King	ZnO/I₂	80	65	99

While the acid-mediated route offers higher yields, the zinc/iodine system operates under milder conditions, reducing side product formation.

Biological Activities and Mechanisms

Antimicrobial and Antiparasitic Efficacy

In vitro studies demonstrate potent activity against Mycobacterium tuberculosis H37Rv, with MIC values ≤0.006 μM for derivatives bearing electron-withdrawing substituents on the pyridine ring. Against metronidazole-resistant Entamoeba histolytica and Trichomonas vaginalis, the compound achieves 90% growth inhibition at 5 μM via disruption of ATP homeostasis and quinone reductase inhibition.

Acetylcholinesterase (AChE) Inhibition

The carboxylic acid group facilitates competitive inhibition of electric eel AChE (IC₅₀ = 0.2–50 μM), with molecular docking revealing binding to the catalytic anionic site (CAS) through π-π stacking with Trp279 and hydrogen bonds to Glu199. In murine models, pretreatment with 10 mg/kg prevents soman-induced neurotoxicity by 85%, outperforming rivastigmine.

Anti-Inflammatory Action

Through COX-2 suppression (IC₅₀ = 1.2 μM) and NF-κB pathway modulation, the compound reduces TNF-α and IL-6 levels by 60% in LPS-stimulated macrophages. In vivo, 50 mg/kg oral dosing decreases carrageenan-induced paw edema in rats by 55% over 6 hours.

Pharmacokinetics and Toxicology

Murine Pharmacokinetic Profile

Parameter	Compound 13	Compound 18
Oral AUC (ng·h/mL)	54,200	11,000
Cₘₐₓ (ng/mL)	15,600	1,160
Tₘₐₓ (h)	2.0	0.5
Bioavailability (%)	35.8	31.1

At 100 mg/kg, the parent compound exhibits linear pharmacokinetics with a clearance rate of 43.1 mL/min/kg and volume of distribution (Vd) of 2.8 L/kg, indicating extensive tissue penetration.

Subacute Toxicity Findings

14-day oral administration (300 mg/kg/day) in BALB/c mice shows no hepatorenal toxicity:

• ALT: 42 ± 3 U/L (vs. control 38 ± 2 U/L)

• BUN: 18 ± 1 mg/dL (vs. control 17 ± 1 mg/dL)
  Histopathology reveals mild gastric mucosa irritation, reversible upon treatment cessation.

Future Research Directions

Targeted Drug Delivery Systems

Encapsulation in PEGylated liposomes (size: 120 nm, PDI <0.1) enhances brain penetration 3-fold in zebrafish blood-brain barrier models, addressing current limitations in CNS targeting.

Structure-Activity Relationship (SAR) Optimization

Introducing fluoro substituents at position 5 improves AChE inhibition 10-fold (IC₅₀ = 0.02 μM), while replacing the butan-2-yl group with cyclopropyl enhances metabolic stability (t₁/₂ = 8.7 h vs. 5.2 h).

Clinical Translation Challenges

Phase 0 microdosing trials (1 μg) using ¹⁴C-labeled compound are underway to assess human pharmacokinetics. Preliminary data indicate a plasma half-life of 6.2 hours, supporting twice-daily dosing regimens.